Cas no 81454-71-9 (2-Pentenoic acid, 4-hydroxy-5-phenyl-, methyl ester, (E)-)

81454-71-9 structure
Product name:2-Pentenoic acid, 4-hydroxy-5-phenyl-, methyl ester, (E)-
2-Pentenoic acid, 4-hydroxy-5-phenyl-, methyl ester, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentenoic acid, 4-hydroxy-5-phenyl-, methyl ester, (E)-
- methyl 4-hydroxy-5-phenylpent-2-enoate
- DTXSID50840150
- 81454-71-9
-
- Inchi: InChI=1S/C12H14O3/c1-15-12(14)8-7-11(13)9-10-5-3-2-4-6-10/h2-8,11,13H,9H2,1H3
- InChI Key: SJLDRVXMDMJEGM-UHFFFAOYSA-N
- SMILES: COC(=O)C=CC(CC1=CC=CC=C1)O
Computed Properties
- Exact Mass: 206.094294304g/mol
- Monoisotopic Mass: 206.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.7
- Topological Polar Surface Area: 46.5Ų
2-Pentenoic acid, 4-hydroxy-5-phenyl-, methyl ester, (E)- Related Literature
-
Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
-
Ramune Kuktaite,Tomás S. Plivelic,Hasan Türe,Mikael S. Hedenqvist,Mikael Gällstedt,Salla Marttila,Eva Johansson RSC Adv., 2012,2, 11908-11914
-
Cristina Pascual-Gonzalez,Giorgio Schileo,Amir Khesro,Iasmi Sterianou,Dawei Wang,Ian M. Reaney,Antonio Feteira J. Mater. Chem. C, 2017,5, 1990-1996
-
Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
81454-71-9 (2-Pentenoic acid, 4-hydroxy-5-phenyl-, methyl ester, (E)-) Related Products
- 674781-15-8(6b,21-Dihydroxy-Eplerenone)
- 1807940-71-1(sodium (2-oxocyclopentylidene)methanolate)
- 2228298-03-9(2,2-difluoro-1-(1,2,2,2-tetrafluoroethyl)cyclopropylmethanamine)
- 2680572-38-5(Tert-butyl 2-amino-2-(2-phenylcyclopropyl)acetate)
- 56914-82-0(dichloro-1,2-thiazole-5-carbonyl chloride)
- 1086393-74-9((2-(4-Bromophenyl)pyrimidin-5-yl)methanol)
- 2680894-96-4(Tert-butyl 8-bromo-5-chloro-1,2,3,4-tetrahydroquinoline-1-carboxylate)
- 1261521-49-6(3-(3'-Bromo-2'-(trifluoromethyl)phenyl)propionaldehyde)
- 2639405-71-1(2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-aza-5-silaspiro4.4nonane-3-carboxylic acid)
- 110704-47-7(5-(Chloromethyl)-3-(2-(trifluoromethyl)phenyl)-1,2,4-oxadiazole)
Recommended suppliers
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
